[1-(indolizin-2-yl)propan-2-yl](methyl)amine

• IUPAC Name: 1-indolizin-2-yl-N-methylpropan-2-amine
• InChI: InChI=1S/C12H16N2/c1-10(13-2)7-11-8-12-5-3-4-6-14(12)9-11/h3-6,8-10,13H,7H2,1-2H3
• InChI Key: BFOKPOJKPNROBX-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CN2C=CC=CC2=C1)NC
• Molecular Formula: C12H16N2
• Molecular Weight: 188.27 g/mol

Description

1-(Indolizin-2-yl)propan-2-yl](methyl)amine, also known as indolizine-2-methanamine, is a heterocyclic amine that has been used in a variety of biological and chemical research applications. It is a colorless, crystalline solid that is soluble in water, alcohol, and ether. Indolizine-2-methanamine is a versatile compound that has been used for a variety of research applications, including synthesis, medicinal chemistry, and drug discovery.

Scientific Research Applications

Indolizine-2-methanamine has been used in a variety of scientific research applications. It has been used as a building block for the synthesis of a variety of heterocyclic compounds, including indole derivatives, indolizines, and [1-(indolizin-2-yl)propan-2-yl](methyl)amine-methanamines. It has also been used as a starting material for the synthesis of a variety of pharmaceuticals, including anti-inflammatory drugs and anticancer agents. Additionally, [1-(indolizin-2-yl)propan-2-yl](methyl)amine-methanamine has been used in the synthesis of a variety of other heterocyclic compounds, including indolizines and quinolines.

Mechanism of Action

Indolizine-2-methanamine has been found to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). COX-2 is an enzyme involved in the synthesis of prostaglandins, which are important mediators of inflammation and pain. By inhibiting the activity of COX-2, [1-(indolizin-2-yl)propan-2-yl](methyl)amine-methanamine has been found to reduce inflammation and pain, making it a potential therapeutic agent for the treatment of inflammatory and pain-related conditions.
Biochemical and Physiological Effects
Indolizine-2-methanamine has been found to have a variety of biochemical and physiological effects. In studies, it has been found to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), resulting in a reduction in the production of prostaglandins and a decrease in inflammation and pain. Additionally, [1-(indolizin-2-yl)propan-2-yl](methyl)amine-methanamine has been found to inhibit the activity of the enzyme 5-lipoxygenase (5-LOX), resulting in a decrease in the production of leukotrienes and a decrease in inflammation. Additionally, [1-(indolizin-2-yl)propan-2-yl](methyl)amine-methanamine has been found to inhibit the activity of the enzyme phospholipase A2 (PLA2), resulting in a decrease in the production of arachidonic acid and a decrease in inflammation.

Advantages and Limitations for Lab Experiments

Indolizine-2-methanamine has several advantages and limitations when used in laboratory experiments. One of the main advantages is its ability to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), resulting in a reduction in the production of prostaglandins and a decrease in inflammation and pain. Additionally, [1-(indolizin-2-yl)propan-2-yl](methyl)amine-methanamine is relatively inexpensive and easy to obtain. However, one of the main limitations is its low solubility in water, making it difficult to use in aqueous systems. Additionally, [1-(indolizin-2-yl)propan-2-yl](methyl)amine-methanamine is unstable in the presence of light and air, making it difficult to store for long periods of time.

Future Directions

In the future, [1-(indolizin-2-yl)propan-2-yl](methyl)amine-methanamine may be used in the development of new drugs for the treatment of inflammatory and pain-related conditions. Additionally, [1-(indolizin-2-yl)propan-2-yl](methyl)amine-methanamine may be used in the development of new synthetic methods for the synthesis of heterocyclic compounds. Additionally, [1-(indolizin-2-yl)propan-2-yl](methyl)amine-methanamine may be used in the development of new catalysts for the synthesis of a variety of heterocyclic compounds. Finally, [1-(indolizin-2-yl)propan-2-yl](methyl)amine-methanamine may be used in the development of new materials for the detection and quantification of a variety of biological molecules.

Synthesis Methods

Indolizine-2-methanamine can be synthesized by several methods. The most common method is the reaction of indole with methyl isocyanide in the presence of an acid catalyst. The reaction is typically conducted in dichloromethane and yields [1-(indolizin-2-yl)propan-2-yl](methyl)amine-methanamine in high yields. Another method involves the reaction of indole with methyl isocyanide in the presence of a Lewis acid, such as boron trifluoride. This method has been found to yield higher yields than the acid-catalyzed method.